N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C15H22N2OS.ClH/c18-15(17-11-5-3-1-2-4-6-11)13-10-19-14-9-16-8-7-12(13)14;/h10-11,16H,1-9H2,(H,17,18);1H
• InChI Key: SATFGQSHIHSJTE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2=CSC3=C2CCNC3.Cl
• Molecular Formula: C15H23ClN2OS
• Molecular Weight: 314.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride involves multifaceted chemical reactions to achieve the desired molecular framework. For instance, the synthesis of 6-tosyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide analogues through conventional techniques showcases the approach towards building complex structures from simpler molecules, characterized by elemental analysis, IR, MS, 1H, and 13C NMR (Doshi et al., 2015).

Molecular Structure Analysis

The crystal structure determination of related compounds provides insight into the molecular configuration, where cyclohepta rings adopt specific shapes, and substituents are positioned at strategic locations to influence the compound's properties. For example, the molecular structure of two synthesized compounds revealed nearly the same configuration with the cyclohepta ring taking a boat shape, highlighting the intricacies of molecular geometry that can influence the compound's behavior (Moustafa & Girgis, 2007).

Scientific Research Applications

Synthesis Methodologies

Research has focused on the synthesis of various heterocyclic compounds, including pyridines, pyrimidines, and related fused systems, which are foundational to exploring the chemical space around compounds like N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride. These methodologies often involve reactions of intermediates like carboxamides and hydrazides with different reagents to create macrocyclic or linear structures with potential biological activities (Azab et al., 2016), (Bakhite et al., 2005).

Antimicrobial Activity

The synthesized compounds in this area of research often undergo screening for antimicrobial properties. For instance, some studies have reported the antimicrobial activities of novel synthesized compounds, highlighting the potential application of these compounds in developing new antimicrobial agents (Bakhite et al., 2004), (Abdel-rahman et al., 2002).

Novel Heterocyclic Compounds

The research also extends to the synthesis of new heterocyclic compounds that could have various applications, including as antimicrobial agents or in materials science. This involves complex reactions leading to new structures with potential for further functionalization and exploration in drug discovery or material development (Al‐Sehemi et al., 2005), (Hossan et al., 2012).

Safety and Hazards

This compound may cause skin irritation and serious eye irritation. Safety measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation persists.

Future Directions

Given the importance of thienopyridine derivatives in pharmaceutical preparations, it is worthwhile to continue research into compounds like “N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride” and their potential applications. The THTP nucleus has become the prime choice of researchers for future study.